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Compound of Interest

Compound Name: Desisobutyryl-ciclesonide

Cat. No.: B192742 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ciclesonide is a corticosteroid pro-drug used in the treatment of asthma. Following

administration, it is rapidly metabolized by esterases to its pharmacologically active metabolite,

desisobutyryl-ciclesonide (des-CIC).[1][2][3][4] Accurate quantification of des-CIC in plasma

is crucial for pharmacokinetic and pharmacodynamic studies. This application note provides a

detailed protocol for the sensitive and selective quantification of desisobutyryl-ciclesonide in

human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The

method described is based on liquid-liquid extraction for sample cleanup, followed by reversed-

phase chromatography and detection using a tandem mass spectrometer with an atmospheric

pressure ionization source.

Quantitative Data Summary
The following tables summarize the quantitative performance characteristics of the LC-MS/MS

method for desisobutyryl-ciclesonide, compiled from various validated methods.[5][6][7][8][9]

Table 1: Linearity and Sensitivity

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b192742?utm_src=pdf-interest
https://www.benchchem.com/product/b192742?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34634175/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2012/202129Orig1s000ClinPharmR.pdf
https://pubmed.ncbi.nlm.nih.gov/21083275/
https://www.researchgate.net/publication/47810667_Determination_of_lung_deposition_following_inhalation_of_ciclesonide_using_different_bioanalytical_procedures
https://www.benchchem.com/product/b192742?utm_src=pdf-body
https://www.benchchem.com/product/b192742?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21296519/
https://academic.oup.com/jalm/article/5/1/41/5690013
https://pubmed.ncbi.nlm.nih.gov/31662413/
https://www.frontagelab.com/wp-content/uploads/2019/12/Article-LC-APPI-MS_MS-Method.pdf
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20Pharmaceutical%20and%20Biomedical%20Analysis/2011%20(Vol%2055)/No01(1-240)/230-235.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte
Calibration Range
(pg/mL)

Lower Limit of
Quantification
(LLOQ) (pg/mL)

Correlation
Coefficient (r²)

desisobutyryl-

ciclesonide
1 - 500 1 > 0.99

desisobutyryl-

ciclesonide
10 - 10,000 10 > 0.99

Table 2: Precision and Accuracy

Analyte QC Level
Concentrati
on (pg/mL)

Intra-assay
Precision
(%CV)

Inter-assay
Precision
(%CV)

Accuracy
(% Bias)

des-CIC Low 40 < 15% < 15% ± 15%

des-CIC Medium 400 < 15% < 15% ± 15%

des-CIC High 4000 < 15% < 15% ± 15%

des-CIC Regular QC Not Specified < 9.6% < 9.6% ± 4.0%

Table 3: Recovery and Matrix Effect

Analyte Extraction Method
Mean Extraction
Recovery (%)

Matrix Effect

desisobutyryl-

ciclesonide

Liquid-Liquid

Extraction
~85% Not significant

desisobutyryl-

ciclesonide

Supported Liquid

Extraction
Not Specified Not Specified

Experimental Protocols
1. Sample Preparation: Liquid-Liquid Extraction
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This protocol outlines the steps for extracting desisobutyryl-ciclesonide and an internal

standard (IS), such as mifepristone or a deuterated analog like des-CIC-d11, from human

plasma.[5][6][7]

Materials:

Human plasma samples

Desisobutyryl-ciclesonide and Internal Standard (IS) stock solutions

Methyl tert-butyl ether (MTBE) or 1-chlorobutane[5][6][7]

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Allow plasma samples to thaw at room temperature.

Pipette 500 µL of plasma into a 1.5 mL microcentrifuge tube.

Add the internal standard solution to each sample.

Add 1 mL of methyl tert-butyl ether to the tube.

Vortex the tube for 2 minutes to ensure thorough mixing.

Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

Carefully transfer the upper organic layer to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase.
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Vortex for 30 seconds.

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography (LC)

Instrumentation: A high-performance liquid chromatography (HPLC) system.

Column: C18 analytical column (e.g., 2.1 mm x 50 mm, 1.8 µm).[5][10]

Mobile Phase A: 0.1% Formic acid in water.[5][10]

Mobile Phase B: Methanol.[5][10]

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Column Temperature: 40°C.

Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 90 10

1.0 10 90

3.0 10 90

3.1 90 10

5.0 90 10

3. Mass Spectrometry (MS/MS)

Instrumentation: A triple quadrupole mass spectrometer.

Ionization Source: Atmospheric Pressure Photoionization (APPI) or Atmospheric Pressure

Chemical Ionization (APCI).[5][6][7][10]
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Polarity: Positive ion mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Compound Precursor Ion (m/z) Product Ion (m/z)

desisobutyryl-ciclesonide
[To be determined based on

specific instrument tuning]

[To be determined based on

specific instrument tuning]

Internal Standard (e.g., des-

CIC-d11)

[To be determined based on

specific instrument tuning]

[To be determined based on

specific instrument tuning]

Ion Source Parameters:

Gas Temperature: To be optimized (e.g., 350°C).

Gas Flow: To be optimized.

Nebulizer Pressure: To be optimized.

Capillary Voltage: To be optimized.
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Caption: Workflow for desisobutyryl-ciclesonide quantification.
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Ciclesonide (Pro-drug) Pulmonary EsterasesHydrolysis desisobutyryl-ciclesonide
(Active Metabolite) Glucocorticoid ReceptorBinding Anti-inflammatory Effect
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Caption: Ciclesonide activation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b192742#desisobutyryl-ciclesonide-quantification-
in-plasma-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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